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Compound of Interest

Compound Name: Maleimide-NOTA

Cat. No.: B2804421 Get Quote

An in-depth overview of the bifunctional chelator Maleimide-NOTA, detailing its chemical

properties, experimental protocols, and applications in the development of

radiopharmaceuticals.

Maleimide-NOTA is a bifunctional chelator that plays a crucial role in the advancement of

targeted radiopharmaceuticals for diagnostic imaging and therapeutic applications. This

molecule uniquely combines the site-specific reactivity of a maleimide group with the robust

metal-chelating capability of the NOTA (1,4,7-triazacyclononane-1,4,7-triacetic acid)

macrocycle. The maleimide functional group allows for covalent conjugation to biomolecules,

such as peptides, antibodies, and proteins, by reacting with free thiol groups found in cysteine

residues. This site-specific attachment ensures a homogenous product with preserved

biological activity. The NOTA component is a highly efficient chelator for a variety of

radiometals, most notably Gallium-68 (⁶⁸Ga), forming exceptionally stable complexes essential

for in vivo applications.[1]

Core Chemical and Physical Properties
Maleimide-NOTA, with the chemical formula C₁₈H₂₇N₅O₇ and a molecular weight of

approximately 425.4 g/mol , is a white solid at room temperature.[2] It is soluble in water, with a

reported solubility of 175 mg/mL, which may require ultrasonication to achieve.[3] For long-term

stability, it is recommended to store the solid compound at -20°C for up to three years.[3] In
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solution, it should be stored at -80°C for up to six months or at -20°C for up to one month to

prevent degradation.

Property Value Source

Chemical Formula C₁₈H₂₇N₅O₇

Molecular Weight 425.4 g/mol

Appearance White solid

Solubility in Water
175 mg/mL (may require

sonication)

Storage (Solid) -20°C for up to 3 years

Storage (Solution)
-80°C for up to 6 months;

-20°C for up to 1 month

Purity Typically >97%

Chelation and Stability
The NOTA macrocycle provides a pre-organized cavity with three nitrogen atoms and three

carboxylate arms that form a stable hexadentate complex with various radiometals. The

stability of these complexes is a critical factor for in vivo applications, as it prevents the release

of the radiometal, which could lead to off-target toxicity and reduced imaging quality. The

Gallium-68 complex with NOTA is particularly stable, with a high stability constant (log K) of

approximately 31.

Radiometal Stability Constant (log K) Reference

Gallium-68 (Ga³⁺) ~ 31

Experimental Protocols
Conjugation of Maleimide-NOTA to Biomolecules
The conjugation of Maleimide-NOTA to thiol-containing biomolecules, such as antibodies or

peptides with cysteine residues, is a straightforward process based on the Michael addition
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reaction.

General Protocol:

Biomolecule Preparation: If necessary, reduce disulfide bonds in the biomolecule to generate

free thiol groups. This can be achieved by incubation with a reducing agent like TCEP (tris(2-

carboxyethyl)phosphine). The reduced biomolecule should be purified to remove the excess

reducing agent.

Reaction Setup: Dissolve the biomolecule in a degassed buffer with a pH between 6.5 and

7.5 (e.g., phosphate-buffered saline).

Conjugation Reaction: Add a solution of Maleimide-NOTA (typically in DMSO or water) to

the biomolecule solution. A molar excess of Maleimide-NOTA (e.g., 10-20 fold) is often used

to ensure efficient conjugation.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at

4°C, protected from light.

Purification: Remove unreacted Maleimide-NOTA and byproducts using size-exclusion

chromatography or dialysis.

Parameter Recommended Condition Source

pH 6.5 - 7.5

Temperature Room Temperature or 4°C

Reaction Time
1 - 2 hours (or overnight at

4°C)

Molar Ratio
10-20 fold molar excess of

Maleimide-NOTA

Purification
Size-Exclusion

Chromatography or Dialysis

Radiolabeling of NOTA-Conjugates with Gallium-68
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The radiolabeling of NOTA-conjugated biomolecules with Gallium-68 is typically a rapid and

efficient process that can be performed under mild conditions.

General Protocol:

⁶⁸Ga Elution: Elute ⁶⁸GaCl₃ from a ⁶⁸Ge/⁶⁸Ga generator using dilute HCl.

Buffering: Adjust the pH of the ⁶⁸Ga eluate to 3.5-4.5 using a suitable buffer, such as sodium

acetate.

Labeling Reaction: Add the NOTA-conjugated biomolecule to the buffered ⁶⁸Ga solution.

Incubation: Incubate the reaction mixture. While labeling with NOTA can often occur at room

temperature, heating to 95°C for 5-15 minutes can enhance labeling efficiency for some

conjugates.

Quality Control: Determine the radiochemical purity of the final product using techniques like

radio-TLC or radio-HPLC. A radiochemical purity of >95% is generally desired.

Parameter Recommended Condition Source

pH 3.5 - 4.5

Temperature Room Temperature to 95°C

Reaction Time 5 - 15 minutes

Quality Control Radio-TLC or Radio-HPLC

Visualizing Key Processes
To further elucidate the utility of Maleimide-NOTA, the following diagrams illustrate the

fundamental workflows and chemical transformations involved in its application.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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